Cas no 21789-36-6 (2,4-Dimethylbenzonitrile)
2,4-Dimethylbenzonitrile is an organic compound with the molecular formula C9H9N, featuring a benzonitrile core substituted with methyl groups at the 2- and 4-positions. This aromatic nitrile is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural properties, including electron-withdrawing nitrile and electron-donating methyl groups, make it valuable for constructing complex molecular frameworks. The compound exhibits good stability and solubility in common organic solvents, facilitating its use in various reaction conditions. Its precise substitution pattern allows for selective functionalization, enhancing its utility in fine chemical manufacturing and research applications.
2,4-Dimethylbenzonitrile structure
Product Name:2,4-Dimethylbenzonitrile
CAS No:21789-36-6
MF:C9H9N
MW:131.174462080002
MDL:MFCD00016377
CID:289718
PubChem ID:89046
Update Time:2025-06-07
2,4-Dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2,4-dimethyl-
- 2,4-Dimethylbenzonitrile
- 4-Cyano-m-xylene
- Benzonitrile, 2,4-dimethyl-
- 2,4-dimethyl-benzonitrile
- Y98DL78H3C
- QLZDTHTXOUOSCV-UHFFFAOYSA-N
- 2,4-dimethylbenzenecarbonitrile
- 2,4-Dimethylbenzonitril
- 2,4-Dimethyl benzonitrile
- NIOSH/DI4357700
- 2,4-Dimethylbenzonitril [German]
- STR08989
- 7417AD
- SBB085784
- AK3
- FT-0610172
- AKOS008969312
- CS-0153339
- UNII-Y98DL78H3C
- D4495
- DI43577000
- SY050351
- EN300-202123
- A18460
- Q27294401
- DTXSID40176197
- SCHEMBL277588
- 21789-36-6
- NS00026966
- EINECS 244-580-5
- MFCD00016377
- DTXCID5098688
- DB-019988
-
- MDL： MFCD00016377
- Inchi： 1S/C9H9N/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,1-2H3
- InChI Key： QLZDTHTXOUOSCV-UHFFFAOYSA-N
- SMILES： N#CC1=CC=C(C)C=C1C
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8
Experimental Properties
- Melting Point: 23-25°C
- Boiling Point: 109°C/17mmHg(lit.)
- Refractive Index: 1.5280 to 1.5320
- PSA: 23.79000
- LogP: 2.17508
- λmax: 287(CCl4)(lit.)
2,4-Dimethylbenzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT-HARMFUL
- Storage Condition：Sealed in dry,Room Temperature(BD67098)
- Risk Phrases：R20/21/22
- Safety Term：S26-S36/37/39
2,4-Dimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4-Dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018610-1g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 97% | 1g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 018610-5g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 97% | 5g |
￡67.00 | 2022-03-01 | |
| Fluorochem | 018610-10g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 97% | 10g |
￡105.00 | 2022-03-01 | |
| Fluorochem | 018610-25g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 97% | 25g |
￡229.00 | 2022-03-01 | |
| TRC | B430815-500mg |
2,4-dimethylbenzonitrile |
21789-36-6 | 500mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B430815-1g |
2,4-dimethylbenzonitrile |
21789-36-6 | 1g |
$ 65.00 | 2022-06-07 | ||
| TRC | B430815-5g |
2,4-dimethylbenzonitrile |
21789-36-6 | 5g |
$ 185.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870975-5g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 98% | 5g |
￥459.00 | 2022-01-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4495-5g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 98.0%(GC) | 5g |
￥280.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4495-25g |
2,4-Dimethylbenzonitrile |
21789-36-6 | 98.0%(GC) | 25g |
￥890.0 | 2022-05-30 |
2,4-Dimethylbenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21789-36-6)2,4-Dimethylbenzonitrile
Order Number:A18460
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):413.0
Email:sales@amadischem.com
2,4-Dimethylbenzonitrile Related Literature
-
Xinhua Peng,Naoyuki Fukui,Masayuki Mizuta,Hitomi Suzuki Org. Biomol. Chem. 2003 1 2326
-
Rui Sun,Shuang-Shuang Ma,Zi-Heng Zhang,Yan-Qiang Zhang,Bao-Hua Xu Org. Biomol. Chem. 2023 21 1450
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21789-36-6)2,4-Dimethylbenzonitrile
Purity:99%
Quantity:50g
Price ($):413.0